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Compound of Interest

Compound Name: Trivinylethoxysilane

CAS No.: 70693-56-0

Cat. No.: B1330154

Get Quote

Introduction

The surface treatment of glass fibers with silane coupling agents is a critical process for

enhancing the interfacial adhesion between the glass reinforcement and a polymer matrix in

composite materials. Trivinylethoxysilane is a bifunctional molecule featuring reactive ethoxy

groups and polymerizable vinyl groups. The ethoxy groups hydrolyze to form silanols, which

then form durable covalent bonds with the glass surface. The vinyl groups are oriented away

from the glass surface, making them available for reaction with an unsaturated resin matrix

during composite fabrication, thus creating a strong chemical bridge at the interface.[1] This

improved adhesion leads to enhanced mechanical properties and durability of the resulting

composite material.[2][3]

Principle of the Method

The functionalization of glass fibers with trivinylethoxysilane involves several key steps:

Surface Preparation: The glass fiber surface must be thoroughly cleaned to remove any

sizing or organic contaminants and then activated to expose the native silanol (Si-OH)
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groups.[4] This is typically achieved through solvent washing and subsequent acid or base

treatment.[5]

Hydrolysis: The ethoxy groups (-OCH2CH3) of trivinylethoxysilane are hydrolyzed in an

aqueous solution to form reactive silanol groups (Si-OH).[1]

Condensation: The newly formed silanol groups from the silane condense with the hydroxyl

groups on the glass fiber surface, forming stable siloxane (Si-O-Si) bonds.[6] Additionally,

self-condensation between adjacent silane molecules can occur, forming a polysiloxane

layer on the fiber surface.[1]

Curing: A post-treatment heating step is employed to drive the condensation reaction to

completion and remove any residual solvent or water.[4][7]

Chemical Reaction Mechanism
The functionalization process begins with the hydrolysis of trivinylethoxysilane, followed by its

condensation onto the glass fiber surface. The vinyl groups are then available for subsequent

reactions with a polymer matrix.
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Step 1: Hydrolysis

Step 2: Condensation

Step 3: Polymer Matrix Interaction

Trivinylethoxysilane
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Caption: Reaction mechanism of trivinylethoxysilane with a glass surface.

Experimental Protocols
Glass Fiber Preparation (Cleaning and Activation)
This protocol describes the cleaning of glass fibers to ensure a reactive surface for silanization.

Materials:

Glass fibers

Ethanol[5]

Deionized water
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Hydrochloric acid (HCl) or Ammonium Hydroxide (NH₄OH) aqueous solution (1 mol/dm³)[5]

Drying oven

Procedure:

Immerse the glass fibers in ethanol for 24 hours to remove organic residues and sizing

agents.[5]

Decant the ethanol and rinse the fibers thoroughly with deionized water.

For enhanced activation of surface silanol groups, immerse the fibers in a 1 mol/dm³ HCl or

NH₄OH solution for 24 hours at room temperature.[5]

Rinse the fibers extensively with deionized water until the rinse water is neutral.[5]

Dry the cleaned glass fibers in an oven at 110-120°C for 1-2 hours to remove adsorbed

water.[4]

Silanization with Trivinylethoxysilane
This protocol outlines the application of trivinylethoxysilane to the cleaned and activated

glass fibers.

Materials:

Cleaned and dried glass fibers

Trivinylethoxysilane

Toluene or Ethanol[7][8]

Beaker or reaction vessel

Procedure:

Prepare a 1% (v/v) solution of trivinylethoxysilane in toluene or ethanol in a beaker.[7]

Immerse the dried glass fibers completely in the silane solution.
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Allow the silanization reaction to proceed overnight at room temperature with gentle

agitation.[7]

Remove the glass fibers from the solution and rinse them with fresh toluene and then

ethanol to remove any unreacted silane.[7]

Air-dry the fibers briefly to remove excess solvent.

Post-Treatment Curing
This protocol describes the final curing step to complete the silanization process.

Materials:

Silane-treated glass fibers

Drying oven

Procedure:

Place the rinsed and air-dried fibers in an oven.

Cure the fibers at 80°C for 4 hours.[7] This step promotes the formation of covalent siloxane

bonds between the silane and the glass surface.[4]

After curing, allow the fibers to cool to room temperature before use in composite fabrication.

Experimental Workflow
The entire process from cleaning the glass fibers to the final characterization follows a

structured workflow.
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Caption: Experimental workflow for glass fiber functionalization.
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Data Presentation
The effectiveness of the silane treatment can be quantified by measuring the changes in the

surface and mechanical properties. The following table provides an example of expected

changes based on typical silanization procedures.

Property
Untreated Glass
Fiber

Trivinylethoxysilan
e Treated Fiber

Method of Analysis

Water Contact Angle < 30° (Hydrophilic)
> 70° (Hydrophobic)

[7]
Goniometry

Surface Energy High Low
Owens-Wendt

Method[7]

Silane Layer

Thickness
N/A 5 - 20 nm Ellipsometry[7]

Flexural Strength of

Composite
Baseline Increased

Three-Point Bending

Test[5]

Interlaminar Shear

Strength (ILSS)
Baseline Increased

Short Beam Shear

Test[9]

Application in Polymer Composites
The primary application of trivinylethoxysilane-functionalized glass fibers is as a reinforcing

agent in unsaturated polymer resins, such as polyesters or vinyl esters. The vinyl groups on the

fiber surface co-polymerize with the resin matrix, forming strong covalent bonds across the

interface. This chemical linkage ensures efficient stress transfer from the matrix to the fibers,

significantly improving the mechanical properties and durability of the composite material.[1][2]

Glass Fiber

Functionalized
Glass Fiber

Surface
Treatment

Trivinylethoxysilane
(VTES) High-Strength

Composite Material

Reinforcement

Unsaturated
Polymer Resin

Matrix
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Caption: Logical relationship in composite fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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